methyl 7-amino-2-oxo-1H,3H-thiopheno[4,5-e]1,4-thiazine-6-carboxylate

• IUPAC Name: methyl 7-amino-2-oxo-1H-thieno[2,3-b][1,4]thiazine-6-carboxylate
• InChI: InChI=1S/C8H8N2O3S2/c1-13-7(12)6-4(9)5-8(15-6)14-2-3(11)10-5/h2,9H2,1H3,(H,10,11)
• InChI Key: VZLBYYJMTZGHNQ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C2=C(S1)SCC(=O)N2)N
• Molecular Formula: C8H8N2O3S2
• Molecular Weight: 244.3 g/mol
• CAS No.: 898518-84-8

Description

Methyl 7-amino-2-oxo-1H,3H-thiopheno[4,5-e]1,4-thiazine-6-carboxylate is a useful research compound. Its molecular formula is C8H8N2O3S2 and its molecular weight is 244.28. The purity is usually 95%.
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Scientific Research Applications

Synthetic Strategies and Medicinal Importance

Benzothiazines, which share structural similarities with "methyl 7-amino-2-oxo-1H,3H-thiopheno[4,5-e]1,4-thiazine-6-carboxylate," are important in drug discovery. They have potential as drug candidates for treating a variety of diseases, including cancer, hypertension, and microbial infections. Synthetic strategies for benzothiazines involve multi-component synthesis, often yielding high potential compounds (Mir, Dar, & Dar, 2020).

Biological Activities and Applications

Phenothiazines, related to benzothiazines, exhibit a wide range of biological activities, including antibacterial, antifungal, anticancer, and antiviral properties. These activities are attributed to their interaction with biological systems, making them valuable in drug synthesis (Pluta, Morak-Młodawska, & Jeleń, 2011).

Green Synthesis Methods

The exploration of green synthesis methods for thiazine derivatives, including benzothiazines, is significant. These methods are environmentally friendly and produce biologically active compounds that can act as antibacterial, antifungal, antitumor, and anticancer agents (Badshah & Naeem, 2016).

Optoelectronic Materials

Beyond medicinal applications, some heterocyclic compounds related to "this compound" are investigated for their applications in optoelectronic materials. Their incorporation into π-extended conjugated systems is valuable for creating novel materials for organic light-emitting diodes and solar cells (Lipunova, Nosova, Charushin, & Chupakhin, 2018).